Cas no 14345-98-3 (2-Chloro-3-formylthiophene)

2-Chloro-3-formylthiophene structure
2-Chloro-3-formylthiophene structure
Product Name:2-Chloro-3-formylthiophene
CAS No:14345-98-3
MF:C5H3ClOS
MW:146.594719171524
MDL:MFCD08694817
CID:1089957
PubChem ID:12245919
Update Time:2025-04-20

2-Chloro-3-formylthiophene Chemical and Physical Properties

Names and Identifiers

    • 2-Chlorothiophene-3-carbaldehyde
    • 2-chlorothiophene-3-carboxaldehyde
    • 2-Chloro-3-formylthiophene
    • 2-chloro-3-thenaldehyde
    • 2-chloro-3-thiophenecarbaldehyde
    • 2-chloro-3-thiophenecarboxaldehyde
    • 2-chloro-thiophene-3-carbaldehyde
    • 2-Chlor-thiophen-3-carbaldehyd
    • 2-Chloro-3-thiophenealdehyde
    • 3-Thiophenecarboxaldehyde, 2-chloro-
    • UFRQDLJDTSUKCS-UHFFFAOYSA-N
    • 2-Chloro-thiophene-3-carboxaldehyde
    • NE48141
    • AB85354
    • TRA0073652
    • AK141878
    • ST2416831
    • 2,4-dichlor-7H-pyrrrolo-[2,3-d] pyrimidine
    • AKOS000281122
    • MFCD08694817
    • 2-Chloro-3-thiophenealdehyde; 2-Chloro-3-thiophenecarboxaldehyde;
    • EN300-175397
    • A884927
    • DTXSID80482183
    • Z1198181306
    • 14345-98-3
    • SCHEMBL3194258
    • DB-303332
    • DS-7346
    • CS-0089614
    • XH1303
    • A11316
    • MDL： MFCD08694817
    • Inchi： 1S/C5H3ClOS/c6-5-4(3-7)1-2-8-5/h1-3H
    • InChI Key： UFRQDLJDTSUKCS-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=O)C=CS1

Computed Properties

  • Exact Mass: 145.95900
  • Monoisotopic Mass: 145.9593136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 96.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.3
  • XLogP3: 2

Experimental Properties

  • Density: 1.429±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 65 ºC
  • Boiling Point: 88-90 ºC (10 Torr)
  • Flash Point: 79.4±21.8 ºC,
  • Solubility: Very slightly soluble (0.34 g/l) (25 º C),
  • PSA: 45.31000
  • LogP: 2.21400

2-Chloro-3-formylthiophene Security Information

2-Chloro-3-formylthiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-3-formylthiophene Pricemore >>

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